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Compound of Interest

5'-Chloro-2'-hydroxy-3'-
Compound Name:
nitroacetophenone

CAS No.: 84942-40-5

Cat. No.: B1630353

Get Quote

\ J

An In-Depth Guide to the Proper Disposal of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone

Hazard Assessment and Chemical Profile

Understanding the intrinsic properties of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone is the
foundation of its safe management. This compound is a halogenated nitroaromatic ketone, a
classification that dictates its handling and disposal pathway.[1] Its key characteristics and
hazards are summarized below.
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Property Value Source(s)
CAS Number 84942-40-5 [11[2][3]
Molecular Formula CsHeCINOa4 [11[2][3]

Appearance

White to yellow/orange

crystalline powder

[4]1[5]

Melting Point

132-135°C

[1]14]

GHS Hazard Codes

H315, H319, H335

[11(31[4]

Hazard Statements

Causes skin irritation, Causes
serious eye irritation, May

cause respiratory irritation

[1]3]

Signal Word

Warning

[1]14]

Water Hazard Class

WGK 3 (Severely hazardous to

water)

[1]

Incompatibilities

Strong oxidizing agents,

Strong bases

[6]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (COz2),
Hydrogen chloride (HCI) gas

[7]

Causality of Hazards: The presence of the chloro-, nitro-, and ketone functional groups

contributes to its irritant properties.[1] The chlorinated aromatic structure necessitates its

classification as a halogenated organic compound, which has specific disposal requirements

due to the potential for forming persistent and toxic byproducts if not incinerated at the correct

temperature.[8][9] Its WGK 3 classification underscores a high potential for environmental

damage if released into aquatic ecosystems, making sewer disposal strictly prohibited.[1][10]

Pre-Disposal: Engineering Controls and Personal
Protective Equipment (PPE)

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3208085.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Chloro-2_-hydroxy-3_-nitroacetophenone
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3208085.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Chloro-2_-hydroxy-3_-nitroacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3208085.htm
https://labproinc.com/products/5-chloro-2-hydroxy-3-nitroacetophenone-5g-c2973-5g
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3208085.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Chloro-2_-hydroxy-3_-nitroacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3208085.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Chloro-2_-hydroxy-3_-nitroacetophenone
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3208085.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://www.fishersci.com/store/msds?partNumber=AC128335000&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/6709834b-40ae-49bf-8fcb-131aeb49b9f9
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/415774
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Before handling the compound for disposal, proper safety measures must be in place to
mitigate exposure risks identified in the hazard assessment.

Engineering Controls:

e Fume Hood: All handling of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone, especially if it is in
a powdered form that can be easily aerosolized, must be conducted within a certified
chemical fume hood. This is to prevent inhalation of the dust, which may cause respiratory
irritation.[3][7]

o Safety Shower & Eyewash Station: Ensure immediate access to a functional safety shower
and eyewash station.[7]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling this
chemical for disposal:

o Eye Protection: Chemical safety goggles or a face shield that complies with OSHA 29 CFR
1910.133 or European Standard EN166 is required to protect against eye irritation.[6][7]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin
contact and irritation.[1][7]

o Respiratory Protection: For operations that could generate significant dust, a NIOSH/MSHA
or European Standard EN 149 approved respirator (such as a type N95 dust mask) is
necessary.[1][7]

» Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
exposure.[6][7]

Step-by-Step Disposal Protocol

The proper disposal of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone follows the established
guidelines for solid, halogenated organic hazardous waste.[8][11]

Step 1: Waste Characterization and Segregation

« |dentify as Halogenated Waste: This compound contains chlorine and must be categorized
as halogenated organic waste.[8][12]
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e Maintain Segregation: It is critical to keep halogenated waste separate from non-
halogenated waste streams.[8][9][11] Co-mingling increases disposal costs and complexity,
as the entire mixture must be treated as halogenated.[11]

e Do Not Mix with Incompatible Chemicals: Never mix this waste with strong bases or oxidizing
agents in the same container to avoid potentially hazardous reactions.[6]

Step 2: Waste Collection and Container Management

Solid Waste Container: Collect dry, solid 5'-Chloro-2'-hydroxy-3'-nitroacetophenone waste
in a designated, leak-proof, and sealable container. This container should be clearly labeled
for "Halogenated Organic Solid Waste."[8][10]

Contaminated Materials: Any materials grossly contaminated with the compound (e.qg.,
weighing paper, paper towels, gloves, silica gel) should also be placed in this same solid
waste container.

Solution Waste: If the compound is dissolved in a solvent, the entire solution must be
disposed of as "Halogenated Organic Liquid Waste." Do not attempt to evaporate the solvent
in the fume hood to recover the solid.

Container Labeling: The waste container must be accurately labeled with the full chemical
name, "5'-Chloro-2'-hydroxy-3'-nitroacetophenone," and an approximate quantity. Existing
labels must not be removed or overwritten.[10]

Container Integrity: Ensure the container is kept tightly closed when not in use and that the
exterior is clean and free of contamination.[10] Do not fill the container beyond 90% of its
capacity to allow for expansion and prevent spills.[10]

Step 3: Storage and Final Disposal

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA,
such as a laboratory fume hood or a safety cabinet, away from incompatible materials.[10]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup of the hazardous waste. Do not attempt to dispose of this
chemical via standard trash or down the drain.[10]
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o Ultimate Disposal Method: The EHS department will consolidate this waste for final disposal,
which is typically high-temperature incineration at a licensed hazardous waste treatment
facility.[8][11] This method is necessary to ensure the complete destruction of halogenated

organic compounds.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5'-
Chloro-2'-hydroxy-3'-nitroacetophenone.
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Preparation & Assessment

Start: Have
5'-Chloro-2'-hydroxy-3'-nitroacetophenone
Waste

i

Assess Hazards:
- Irritant (Skin, Eye, Resp.)
- Halogenated Organic
- WGK 3 (Water Hazard)

i

Don Appropriate PPE:
- Goggles
- Gloves
- Lab Coat
- Respirator (if dusty)

Disposal Protocol

Characterize Waste:
Is it a solid or
dissolved in solvent?

Liquid/Solution

Collect in container for
'Halogenated Organic
LIQUID Waste'

Collect in container for

'Halogenated Organic
SOLID Waste'

Label Container Accurately:
- Full Chemical Name
- 'Halogenated Waste'

'

Store Sealed Container
in Designated Satellite
Accumulation Area (SAA)

Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: Decision workflow for safe disposal of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone.
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Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical attention.[7]

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[7]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. Seek immediate medical attention.[7]

Ingestion: Rinse mouth and seek immediate medical attention.[7]

Spills: For small spills of solid material, carefully sweep up the material (avoiding dust
generation) and place it in the designated hazardous waste container. For larger spills,
evacuate the area and contact your EHS department immediately.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and

environmentally responsible disposal of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone,

fostering a culture of safety and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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